Cas no 883107-57-1 (Ethyl 2-morpholinoisonicotinate)

• Product Name: Ethyl 2-morpholinoisonicotinate
• CAS No: 883107-57-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• MDL: MFCD04114261
• CID: 855233
• PubChem ID: 2762944
• Update Time: 2025-10-17

Ethyl 2-morpholinoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-morpholinoisonicotinate
• 2-(4-morpholinyl)-4-Pyridinecarboxylic acid ethyl ester
• ethyl 2-morpholin-4-ylpyridine-4-carboxylate
• Ethyl 2-Morpholinopyridine-4-carboxylate
• FT-0747321
• ETHYL 2-(MORPHOLIN-4-YL)PYRIDINE-4-CARBOXYLATE
• 2-morpholin-4-yl-isonicotinic acid ethyl ester
• MFCD04114261
• DTXSID20376597
• A916164
• CHEMBL450243
• BDBM50278660
• Ethyl2-morpholinoisonicotinate
• AS-31386
• 883107-57-1
• CS-0172311
• AKOS025404054
• Ethyl2-morpholinopyridine-4-carboxylate
• DB-077243

• MDL： MFCD04114261
• Inchi： 1S/C12H16N2O3/c1-2-17-12(15)10-3-4-13-11(9-10)14-5-7-16-8-6-14/h3-4,9H,2,5-8H2,1H3
• InChI Key： UBQGLKBSCMRITK-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C(=O)OCC)C=CN=2)CC1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.7Ų

Ethyl 2-morpholinoisonicotinate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 22-26-36/37/39
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2-morpholinoisonicotinate

Ethyl 2-morpholinoisonicotinate (CAS No. 883107-57-1): An Overview of Its Structure, Synthesis, and Applications

Ethyl 2-morpholinoisonicotinate (CAS No. 883107-57-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an isonicotinate moiety with a morpholine ring, making it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of Ethyl 2-morpholinoisonicotinate is C₁₂H₁₆N₂O₃, and its molecular weight is approximately 236.26 g/mol. The compound's structure consists of an ethyl ester group attached to an isonicotinate ring, which in turn is substituted with a morpholine ring. This combination of functional groups imparts unique chemical and biological properties to the molecule, making it a subject of extensive research.

In terms of synthesis, Ethyl 2-morpholinoisonicotinate can be prepared through several methods. One common approach involves the reaction of 2-chloroisonicotinic acid with morpholine to form the corresponding amide, followed by esterification with ethanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as the use of microwave-assisted reactions and catalytic systems.

The biological activity of Ethyl 2-morpholinoisonicotinate has been a focal point in numerous studies. Research has shown that this compound exhibits potential therapeutic effects in various disease models. For instance, studies have demonstrated its anti-inflammatory properties, which could be beneficial in the treatment of inflammatory disorders such as arthritis and colitis. Additionally, preliminary investigations have indicated that Ethyl 2-morpholinoisonicotinate may have neuroprotective effects, making it a promising candidate for the development of treatments for neurodegenerative diseases like Alzheimer's and Parkinson's disease.

In the realm of drug discovery, Ethyl 2-morpholinoisonicotinate has been explored as a lead compound for the development of new pharmaceutical agents. Its ability to modulate specific biological pathways makes it an attractive target for drug design. For example, researchers have investigated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in many therapeutic areas. The compound's interaction with these receptors could lead to the development of novel drugs with improved efficacy and reduced side effects.

Clinical trials involving Ethyl 2-morpholinoisonicotinate are still in their early stages, but preliminary results are encouraging. Phase I trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. These findings suggest that further clinical evaluation is warranted to explore its full therapeutic potential.

Beyond its pharmaceutical applications, Ethyl 2-morpholinoisonicotinate has also found use in other areas of chemistry and materials science. Its unique structure makes it a valuable building block for the synthesis of more complex molecules. For instance, it can be used as an intermediate in the preparation of polymers and other functional materials with tailored properties.

In conclusion, Ethyl 2-morpholinoisonicotinate (CAS No. 883107-57-1) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and biological activity make it a valuable asset in the fields of medicinal chemistry and pharmaceutical development. As ongoing research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.